1-benzyl-N-(4-bromo-3-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 1-benzyl-N-(4-bromo-3-methylphenyl)-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C20H17BrN2O2/c1-14-11-17(8-9-18(14)21)22-20(25)16-7-10-19(24)23(13-16)12-15-5-3-2-4-6-15/h2-11,13H,12H2,1H3,(H,22,25)
• InChI Key: VKBKAZLIMINHAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2=CN(C(=O)C=C2)CC3=CC=CC=C3)Br
• Molecular Formula: C20H17BrN2O2
• Molecular Weight: 397.3 g/mol

Description

1-benzyl-N-(4-bromo-3-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide, commonly known as BDP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BDP is a member of the dihydropyridine family of compounds, which are known for their diverse pharmacological properties.

Scientific Research Applications

Synthesis and Characterization

Several studies have focused on the synthesis of dihydropyridine derivatives, which exhibit a wide range of biological activities. For instance, the synthesis of tetrahydrobenzo[b]thiophene derivatives under microwave irradiation involves reactions with primary amines to give carboxamide derivatives, showcasing the versatility of these compounds in chemical synthesis (Abdalha et al., 2011). Similarly, the practical synthesis of an orally active CCR5 antagonist demonstrates the potential pharmaceutical applications of dihydropyridine derivatives (Ikemoto et al., 2005).

Biological Activities

Research has indicated that dihydropyridine and pyrimidine derivatives possess a range of biological activities. Synthesis efforts have been directed towards creating molecules with improved activity and lesser toxicity for potential clinical use. For example, studies on dihydropyridines have shown antihypertensive activity and have explored their structure-activity relationships (Rana et al., 2004). Additionally, antimicrobial properties have been observed in novel derivatives, offering insights into their potential as therapeutic agents (Kolisnyk et al., 2015).

Structural Analysis and Functionality

The structural analysis of dihydropyridine derivatives, such as through X-ray crystallography, has provided valuable information on their conformation and potential interactions. For instance, studies on calcium-channel antagonist activity have revealed insights into the structural requirements for biological activity (Linden et al., 2011).

Mechanism of Action

Target of Action

The target of a drug is the specific molecule in the body with which the drug interacts to exert its effects. The target is usually a protein that is either overactive or underactive in a disease condition. The drug is designed to interact with the target and correct the protein’s activity .

Mode of Action

This refers to how the drug interacts with its target. The drug could inhibit the target (if it is overactive) or activate it (if it is underactive). The drug could also modulate the target’s activity in more complex ways .

Biochemical Pathways

These are the series of chemical reactions that the drug triggers in the body. These reactions lead to the drug’s therapeutic effects. The drug’s interactions with its target often trigger these reactions .

Pharmacokinetics

This refers to what the body does to the drug. It includes how the drug is absorbed into the body, distributed to different tissues, metabolized (broken down), and excreted. These properties affect the drug’s bioavailability, or how much of the drug reaches its target .

Result of Action

This is the therapeutic effect of the drug. It is the result of the drug’s interactions with its target and the biochemical pathways it triggers .

Action Environment

This refers to how various factors, such as the pH of the body, the presence of other molecules, and the characteristics of the target tissue, can affect the drug’s action .